Cas no 2928-69-0 (4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl-)

• Product name: 4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl-
• CAS No: 2928-69-0
• MF: C₁₈H₂₆N₂O
• MW: 286.41184
• CID: 273514
• PubChem ID: 200909

4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl-
• 3-methyl-2-(2-morpholin-4-ylethyl)-2-phenylpentanenitrile
• 3-METHYL-2-[2-(MORPHOLIN-4-YL)ETHYL]-2-PHENYLPENTANENITRILE
• BRN 1082256
• DTXSID40951865
• 2928-69-0
• 3-Methyl-2-(2-morpholinoethyl)-2-phenylvaleronitrile
• Valeronitrile, 3-methyl-2-(2-morpholinoethyl)-2-phenyl-

• Inchi： InChI=1S/C18H26N2O/c1-3-16(2)18(15-19,17-7-5-4-6-8-17)9-10-20-11-13-21-14-12-20/h4-8,16H,3,9-14H2,1-2H3
• InChI Key： KUSPAVYMGQSRFN-UHFFFAOYSA-N
• SMILES： O1CCN(CCC(C2C=CC=CC=2)(C#N)C(CC)C)CC1

Computed Properties

• Exact Mass: 286.20468
• Monoisotopic Mass: 286.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.021
• Boiling Point: 429.8°C at 760 mmHg
• Flash Point: 213.7°C
• Refractive Index: 1.515
• PSA: 36.26